![molecular formula C12H16O2 B1596123 [(p-Isopropylphenoxy)methyl]oxirane CAS No. 2210-72-2](/img/structure/B1596123.png)
[(p-Isopropylphenoxy)methyl]oxirane
Cat. No. B1596123
Key on ui cas rn:
2210-72-2
M. Wt: 192.25 g/mol
InChI Key: ZKNANXNFSTVHLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642603B2
Procedure details
The title compound was prepared from 4-isopropyl-phenol and epichlorohydrin employing the procedures as set forth in Step 1 of Example 2.
Name
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1)([CH3:3])[CH3:2].[CH2:11]([CH:13]1[O:15][CH2:14]1)Cl>>[CH:1]([C:4]1[CH:9]=[CH:8][C:7]([O:10][CH2:11][CH:13]2[CH2:14][O:15]2)=[CH:6][CH:5]=1)([CH3:3])[CH3:2]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)C1=CC=C(C=C1)O
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)C1CO1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)C1=CC=C(OCC2OC2)C=C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
